Cas no 39057-39-1 (Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate)

• Product Name: Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate
• CAS No: 39057-39-1
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 1092236
• PubChem ID: 10847662
• Update Time: 2025-11-01

Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate
• ethyl 4-chloro-3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate
• EN300-7435076
• 39057-39-1
• ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridin-5-carboxylate
• ethyl-4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate
• SCHEMBL5961528
• KOMOUKUZGNFOSJ-UHFFFAOYSA-N
• Ethyl4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate

• Inchi： 1S/C10H9ClN2O3/c1-3-15-10(14)6-4-12-9-7(8(6)11)5(2)13-16-9/h4H,3H2,1-2H3
• InChI Key： KOMOUKUZGNFOSJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=1C(C)=NO2

Computed Properties

• Exact Mass: 240.0301698g/mol
• Monoisotopic Mass: 240.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate

Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate (CAS No. 39057-39-1): A Comprehensive Overview

Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate (CAS No. 39057-39-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of isoxazole-pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate features a fused ring system consisting of an isoxazole ring connected to a pyridine ring. The presence of a chloro substituent at the 4-position and a methyl group at the 3-position of the isoxazole ring contributes to its distinct chemical reactivity and biological profile. Additionally, the carboxylate ester group at the 5-position of the pyridine ring enhances its solubility in polar solvents, making it suitable for various biochemical assays and drug formulation studies.

In recent years, there has been a growing interest in exploring the pharmacological potential of isoxazole-pyridine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The< strong>4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate derivative has been particularly investigated for its ability to modulate certain enzymatic pathways and signaling cascades that are involved in disease progression.

One of the most compelling aspects of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate is its potential as a scaffold for drug discovery. The unique structural features of this compound allow for modifications at multiple positions, enabling researchers to fine-tune its biological activity. For instance, the chloro substituent can be readily replaced with other functional groups to alter the compound's binding affinity and selectivity towards specific targets. Similarly, the methyl group and carboxylate ester can be modified to enhance metabolic stability or improve pharmacokinetic profiles.

Recent research has highlighted the role of isoxazole-pyridine derivatives in inhibiting kinases and other enzymes that are overexpressed in cancer cells. Studies have shown that Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate can interfere with critical signaling pathways such as MAPK and PI3K/Akt, leading to apoptosis and growth inhibition in tumor cells. These findings have opened up new avenues for developing novel anticancer agents based on this scaffold.

The compound's interaction with biological targets has been further elucidated through computational modeling and experimental techniques such as X-ray crystallography. These studies have provided valuable insights into the binding mode of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate with its target proteins, which is crucial for designing more effective derivatives with improved binding affinity and reduced side effects.

In addition to its anticancer potential, Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate has shown promise in other therapeutic areas. For example, it has been found to exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for developing treatments against chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. The optimization of these synthetic routes is essential for large-scale production and further exploration of this compound's pharmacological properties.

The safety profile of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate has been evaluated through preclinical studies using cell-based assays and animal models. These studies have indicated that the compound is well-tolerated at therapeutic doses with minimal toxicity observed. However, further research is needed to fully understand its long-term effects and potential side effects before it can be translated into clinical use.

The development of novel pharmaceuticals relies heavily on collaborations between academic researchers and industry partners. The case of Ethyl 4-chloro-3-methylisoxazolo[5,4-b]pyridine-5-carboxylate exemplifies how academic insights can drive industrial innovation by identifying promising drug candidates with unique mechanisms of action. As research continues to uncover new therapeutic applications for this compound and its derivatives, it holds great promise for addressing unmet medical needs in various diseases.